6-Amino-8-(2,5-dimethoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-8-(2,5-dimethoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
459147-88-7
VCID:
VC0460000
InChI:
InChI=1S/C21H21N5O2/c1-26-7-6-14-16(9-22)20(25)21(11-23,12-24)19(17(14)10-26)15-8-13(27-2)4-5-18(15)28-3/h4-6,8,17,19H,7,10,25H2,1-3H3/t17-,19+/m0/s1
SMILES:
CN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC
Molecular Formula:
C21H21N5O2
Molecular Weight:
375.4g/mol
6-Amino-8-(2,5-dimethoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 459147-88-7
Main Products
VCID: VC0460000
Molecular Formula: C21H21N5O2
Molecular Weight: 375.4g/mol
| CAS No. | 459147-88-7 |
|---|---|
| Product Name | 6-Amino-8-(2,5-dimethoxyphenyl)-2-methyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C21H21N5O2 |
| Molecular Weight | 375.4g/mol |
| IUPAC Name | (8R,8aR)-6-amino-8-(2,5-dimethoxyphenyl)-2-methyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C21H21N5O2/c1-26-7-6-14-16(9-22)20(25)21(11-23,12-24)19(17(14)10-26)15-8-13(27-2)4-5-18(15)28-3/h4-6,8,17,19H,7,10,25H2,1-3H3/t17-,19+/m0/s1 |
| Standard InChIKey | RCEHSXJOTGDHRA-PKOBYXMFSA-N |
| Isomeric SMILES | CN1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC |
| SMILES | CN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC |
| Canonical SMILES | CN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC |
| PubChem Compound | 6547699 |
| Last Modified | Nov 11 2021 |
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